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Compound of Interest

Compound Name: 4-(2-Methoxyethyl)morpholine

Cat. No.: B156078

Essential safety protocols and logistical plans are critical for the safe handling of 4-(2-
Methoxyethyl)morpholine in research and development settings. While a specific Safety Data
Sheet (SDS) for 4-(2-Methoxyethyl)morpholine is not readily available, a comprehensive
safety strategy can be formulated by examining data from its PubChem entry and the SDS of
the closely related parent compound, morpholine. This guide provides detailed procedures for
personal protective equipment, operational handling, and waste disposal to ensure the safety
of laboratory personnel.

Hazard Identification and Quantitative Data

4-(2-Methoxyethyl)morpholine is classified as a substance that causes skin irritation and
serious eye damage.[1] Although detailed toxicological data is not available for this specific
compound, the hazards of morpholine provide a strong basis for risk assessment. Morpholine
is a flammable liquid and vapor that is harmful if swallowed or inhaled, toxic in contact with
skin, and causes severe skin burns and eye damage.[2][3]

For safe laboratory practices, it is essential to be aware of the key physical and chemical
properties of the substance being handled. The following table summarizes the available
guantitative data for 4-(2-Methoxyethyl)morpholine and its parent compound, morpholine.
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Property (2 . Morpholine
Methoxyethyl)morpholine
CAS Number 10220-23-2[1][4] 110-91-8[3]
Molecular Formula C7H15NO2[1][4] C4HONO
Molecular Weight 145.20 g/mol [1][4] 87.12 g/mol
Boiling Point 104-105.8 °C (at 44 Torr)[5] 129 °C
Density 0.974 g/cm? (Predicted)[5] 1.007 g/cm3
Flash Point Not available 32 - 35 °C[6]

GHS Hazard Statements

H315: Causes skin
irritationH318: Causes serious

eye damage[1]

H226: Flammable liquid and
vapourH302+H332: Harmful if
swallowed or if inhaledH311:
Toxic in contact with skinH314:
Causes severe skin burns and

eye damage|3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure to 4-(2-

Methoxyethyl)morpholine. The following table outlines the required PPE for handling this

chemical.
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PPE Category Specification

Chemical safety goggles and a face shield

Eye and Face Protection _
should be worn at all times.[7]

A chemical-resistant laboratory coat must be
worn.[7] Nitrile or neoprene gloves are

Skin Protection recommended; however, it is crucial to check
the manufacturer's glove selection guide for

compatibility.

All handling of 4-(2-Methoxyethyl)morpholine

must be conducted in a certified chemical fume
Respiratory Protection hood.[7] If there is a risk of inhalation, a NIOSH-

approved respirator with an organic vapor

cartridge should be used.

Experimental Protocols: Handling and Storage

Adherence to strict protocols is essential for the safe handling and storage of 4-(2-
Methoxyethyl)morpholine.

Receiving and Storage

o Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[7]
e The storage area should be clearly labeled with the appropriate hazard warnings.

Handling

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[2]

o Work Area: All procedures should be performed within a certified chemical fume hood to

minimize inhalation exposure.[7]
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o Dispensing: When transferring the liquid, use appropriate tools such as a calibrated pipette
or syringe to avoid splashes.

e Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.[2]

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly
after handling the chemical.[2]

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[7] Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[7] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[7]

 Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and seek immediate
medical attention.[7]

» Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for disposal.[8] For large spills, evacuate
the area and contact emergency services.

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

» Waste Collection: All waste contaminated with 4-(2-Methoxyethyl)morpholine, including
used gloves, pipette tips, and absorbent materials, must be collected in a dedicated, clearly
labeled hazardous waste container.[7]

o Waste Segregation: Do not mix 4-(2-Methoxyethyl)morpholine waste with other waste
streams.
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» Container Labeling: The waste container must be labeled with the words "Hazardous Waste,"
the full chemical name, and the associated hazards.

» Disposal: Dispose of the hazardous waste through a licensed environmental waste
management company, following all local, state, and federal regulations.[2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-(2-
Methoxyethyl)morpholine, from preparation to disposal.
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Safe Handling Workflow for 4-(2-Methoxyethyl)morpholine

Preparation

Don Appropriate PPE

l

Verify Fume Hood Operation

l

Ensure Emergency Equipment is Accessible

Handling

Transfer Chemical in Fume Hood

Y

Perform Experiment

N\
\

\\§pill or Exposure

Post-Experime N

Follow Emergency Procedures

Seek Medical Attention

Decontaminate Work Area

Y

Segregate and Label Waste

Disposal

Store Waste in Designated Area

'

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for handling 4-(2-Methoxyethyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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